Cas no 14786-27-7 (Benzyl 4-Nitrobenzoate)

Benzyl 4-Nitrobenzoate Properties

Names and Identifiers

• Benzoic acid, 4-nitro-,phenylmethyl ester
• Benzyl 4-Nitrobenzoate
• 4-nitrobenzoic acid benzyl ester
• 4-nitrobenzoic acid phenylmethyl ester
• 4-O2NC6H4CO2Bn
• Benzoic acid,p-nitro-,benzyl ester
• Benzyl p-nitrobenzoate
• benzyl-4-nitrobenzoate
• phenylmethyl 4-nitrobenzoate
• Benzoic acid, 4-nitro-, phenylmethyl ester
• Benzoic acid, p-nitro-, benzyl ester
• 14786-27-7
• NS00024846
• benzyl 4-nitro-benzoate
• SR-01000198555-1
• Benzoic acid, 4-nitro, benzyl ester
• NSC-406869
• SR-01000198555
• InChI=1/C14H11NO4/c16-14(19-10-11-4-2-1-3-5-11)12-6-8-13(9-7-12)15(17)18/h1-9H,10H
• EINECS 238-854-3
• NSC406869
• DTXSID40163820
• NSC 406869
• 4-Nitrobenzoic acid, benzyl ester
• SCHEMBL523154
• AI3-08669
• AKOS003442168
• Benzyl 4-nitrobenzoate
• DB-318702
• +Expand

• InChIKey： XCQFGJYVKKCUFX-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11NO4/c16-14(19-10-11-4-2-1-3-5-11)12-6-8-13(9-7-12)15(17)18/h1-9H,10H2
• SMILES： O=[N+](C1C=CC(C(OCC2C=CC=CC=2)=O)=CC=1)[O-]

Computed Properties

• Exact Mass: 257.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 257.068808
• Heavy Atom Count: 19
• Complexity: 312
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 72.1

Experimental Properties

• LogP: 3.47500
• PSA: 72.12000
• Refractive Index: 1.607
• Boiling Point: 419.7±28.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 188.1±26.0 °C
• Density: 1.3±0.1 g/cm3